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Compound of Interest

Compound Name: 1,4-Diisocyanatocyclohexane

Cat. No.: B1206502

This technical guide provides a comprehensive overview of the molecular structure and
properties of 1,4-diisocyanatocyclohexane, a key compound in the synthesis of advanced
polyurethanes. The information is tailored for researchers, scientists, and professionals in drug
development and material science, with a focus on its chemical and physical characteristics.

Molecular Structure and Isomerism

1,4-Diisocyanatocyclohexane (CHDI) is an alicyclic diisocyanate. Its structure consists of a
cyclohexane ring substituted with two isocyanate (-N=C=0) functional groups at positions 1
and 4. The spatial arrangement of these isocyanate groups relative to the plane of the
cyclohexane ring gives rise to two geometric isomers: cis and trans.

The industrial product is often a mixture of both cis and trans isomers.[1][2][3] However, the
trans isomer is also available as a purified product and is typically a white, waxy solid at room
temperature.[4] The compact and symmetrical structure of CHDI, particularly the trans isomer,
leads to the formation of tightly packed hard segments in polyurethane polymers.[4]

Below is a diagram illustrating the chemical structures of the cis and trans isomers of 1,4-
diisocyanatocyclohexane.
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Caption: Molecular structures of cis and trans isomers.

Editor's Note: The DOT script above is a conceptual representation. For a precise chemical
drawing, specialized chemical structure drawing tools are recommended. The script below
provides a more abstract, logical representation as requested.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1,4-
Diisocyanatocyclohexane: Molecular Structure and Weight]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1206502#1-4-
diisocyanatocyclohexane-molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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